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Compound of Interest

Compound Name: Nuarimol-d4

Cat. No.: B12413888 Get Quote

Effective management of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of Nuarimol-d4, a deuterated fungicide, designed for researchers, scientists,

and drug development professionals.

Nuarimol-d4, like its non-deuterated counterpart, is classified as a fungicide and should be

handled as hazardous waste due to its potential aquatic toxicity.[1] Improper disposal can lead

to environmental contamination and regulatory non-compliance. Adherence to the following

procedures will ensure the safe and responsible management of Nuarimol-d4 waste.

Waste Identification and Segregation
All materials contaminated with Nuarimol-d4 must be treated as hazardous waste. This

includes:

Unused or expired Nuarimol-d4: Pure chemical that is no longer needed.

Contaminated labware: Gloves, pipette tips, vials, and other disposable materials that have

come into contact with Nuarimol-d4.

Solutions containing Nuarimol-d4: Liquid waste from experiments.

Empty containers: The original container of Nuarimol-d4, even if empty, will contain residual

amounts and must be disposed of as hazardous waste.[2]
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Segregation is a critical step in laboratory waste management.[3] Nuarimol-d4 waste should

be collected in a dedicated, properly labeled hazardous waste container. Do not mix this waste

with other chemical waste streams unless they are of a compatible hazard class. Specifically,

store it separately from acids and bases.[4]

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling Nuarimol-d4 or its waste, always

wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Waste Collection:

Solid Waste: Collect contaminated solid materials, such as gloves and absorbent pads, in

a designated, leak-proof container lined with a chemically resistant bag.[5]

Liquid Waste: Pour liquid waste containing Nuarimol-d4 into a dedicated, shatter-proof

waste container made of a compatible material (e.g., high-density polyethylene).[5] Do not

fill the container to more than 90% of its capacity to allow for expansion and prevent spills.

[5]

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated

sharps container.

Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Nuarimol-d4"), and the specific hazards (e.g., "Toxic to Aquatic

Life").[3]

Closure: Keep waste containers securely closed at all times, except when adding waste.

[2][4] This prevents the release of vapors and reduces the risk of spills.

Storage:

Store the sealed and labeled waste containers in a designated "Satellite Accumulation

Area" (SAA) within the laboratory.[4][6]
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The SAA should be located at or near the point of waste generation and under the control

of laboratory personnel.[6]

Ensure secondary containment, such as a spill tray, is used to capture any potential leaks.

[3]

Disposal of Empty Containers:

The original Nuarimol-d4 container, even when empty, is considered hazardous waste.

For containers holding acutely hazardous waste, a triple-rinse procedure is often required.

[2] To do this, rinse the container three times with a suitable solvent (e.g., acetone or

methanol).

Crucially, the rinsate from each rinse must be collected and disposed of as hazardous

liquid waste.[2]

After triple-rinsing, deface the original label to prevent misuse and dispose of the container

as regular solid waste, or as directed by your institution's safety office.[2]

Arranging for Pickup and Disposal:

Never dispose of Nuarimol-d4 waste down the sink or in the regular trash.[2][7]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste.[6]

Follow their specific procedures for waste pickup requests.

Quantitative Data Summary
The following table summarizes key information regarding Nuarimol. While specific data for the

d4 variant may not be widely available, the properties of the parent compound are a reliable

guide for handling and disposal.
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Property Data Reference

Chemical Name Nuarimol [8]

CAS Number 63284-71-9 [8]

Molecular Formula C₁₇H₁₂ClFN₂O [8]

GHS Hazard Statements

H302: Harmful if

swallowedH319: Causes

serious eye irritation

[8]

Aquatic Toxicity

Fungicides in the same class

(triazoles) are categorized from

highly toxic to slightly toxic to

aquatic life.

[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory chemical waste

management protocols as described by regulatory bodies and safety institutions. Key

experimental methodologies cited in safety and disposal literature include:

Toxicity Testing: Aquatic toxicity is determined using standardized tests on organisms like

Daphnia magna (water flea) and Lemna minor (duckweed).[1] The concentration that causes

a response in 50% of the test population (EC50 or LC50) is measured to classify the

substance's toxicity.[1]

Waste Characterization: Before disposal, waste streams may be analyzed to confirm their

composition and hazard characteristics, ensuring they are sent to the appropriate treatment

facility. This can involve techniques like Gas Chromatography-Mass Spectrometry (GC-MS)

to identify and quantify organic constituents.
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The following diagram illustrates the logical flow for the proper disposal of Nuarimol-d4 waste

from generation to final disposal.

Step 1: Waste Generation & Segregation

Step 2: Container Management & Storage

Step 3: Empty Container Decontamination

Step 4: Final Disposal

Nuarimol-d4 Waste Generated
(Solid, Liquid, Sharps)

Segregate into Dedicated,
Labeled Waste Containers

  Collect at Point of Use

Securely Cap Container
After Each Use

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Contact EHS or Licensed
Waste Disposal Vendor

Triple-Rinse Empty
Nuarimol-d4 Container

Collect Rinsate as
Hazardous Liquid Waste

Deface Label & Dispose
of Clean Container

 Add to Liquid Waste

Waste Collected by
Authorized Personnel

Transport to Approved
Hazardous Waste Facility
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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